Cas no 50499-25-7 (2-amino-2-(1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-amino-2-(1,3-thiazol-4-yl)acetic acid
• CAS No: 50499-25-7
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD20481327
• CID: 4774012
• PubChem ID: 14182672
• Update Time: 2025-06-14

2-amino-2-(1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1,3-thiazol-4-yl)acetic acid
• 2-Amino-2-(thiazol-4-yl)acetic acid
• 4-Thiazoleacetic acid, alpha-amino-

• MDL： MFCD20481327
• Inchi： 1S/C5H6N2O2S/c6-4(5(8)9)3-1-10-2-7-3/h1-2,4H,6H2,(H,8,9)
• InChI Key： LHNDLTCCZWUZIS-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C(=O)O)N

Computed Properties

• Exact Mass: 158.01499861g/mol
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(1,3-thiazol-4-yl)acetic acid

Comprehensive Overview of 2-amino-2-(1,3-thiazol-4-yl)acetic acid (CAS No. 50499-25-7): Properties, Applications, and Research Insights

2-amino-2-(1,3-thiazol-4-yl)acetic acid (CAS No. 50499-25-7) is a specialized organic compound featuring a unique thiazole ring structure coupled with an amino acid moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and its role in modulating biological pathways. The presence of both thiazole and amino acid functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors.

Recent studies highlight the growing demand for thiazole derivatives in medicinal chemistry, driven by their efficacy in targeting resistant pathogens. Researchers are actively exploring 2-amino-2-(1,3-thiazol-4-yl)acetic acid as a precursor for heterocyclic compounds, which are pivotal in designing next-generation therapeutics. Its CAS No. 50499-25-7 is frequently cited in patents and academic papers, underscoring its industrial and academic relevance. Users searching for "thiazole-based amino acids" or "bioactive thiazole derivatives" will find this compound particularly intriguing.

From a structural perspective, the thiazole ring in 2-amino-2-(1,3-thiazol-4-yl)acetic acid contributes to its stability and reactivity, enabling diverse chemical modifications. This adaptability aligns with current trends in green chemistry, where researchers prioritize sustainable synthesis routes. The compound’s amino acid component also opens doors for peptide mimetics development, a hot topic in drug design forums. Queries like "applications of thiazole amino acids" or "CAS 50499-25-7 uses" reflect user interest in its practical utility.

In the context of SEO optimization, this article addresses high-traffic keywords such as "thiazole derivatives in medicine," "amino acid-thiazole hybrid compounds," and "50499-25-7 research applications." By integrating these terms organically, we enhance visibility while maintaining scientific accuracy. The compound’s role in cancer research and neurodegenerative disease studies further amplifies its appeal, as these are trending topics in biomedical literature.

To conclude, 2-amino-2-(1,3-thiazol-4-yl)acetic acid (CAS No. 50499-25-7) represents a convergence of structural innovation and therapeutic potential. Its dual functionality as a heterocyclic scaffold and amino acid analog positions it as a valuable asset in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs, making it a subject of enduring interest for scientists and innovators alike.